Cas no 832737-51-6 (7-(4-methylphenyl)pyrazolo1,5-apyrimidine-3-carboxylic acid)

• Product Name: 7-(4-methylphenyl)pyrazolo1,5-apyrimidine-3-carboxylic acid
• CAS No: 832737-51-6
• MF: C₁₄H₁₁N₃O₂
• MW: 253.256042718887
• MDL: MFCD04969946
• CID: 3059416
• PubChem ID: 7017694
• Update Time: 2025-06-15

7-(4-methylphenyl)pyrazolo1,5-apyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7- p -Tolyl-pyrazolo[1,5- a ]pyrimidine-3-carboxylic acid
• 7-(4-methylphenyl)pyrazolo1,5-apyrimidine-3-carboxylic acid
• 7-(P-Tolyl)Pyrazolo[1,5-a]pyrimidine-3-carboxylicacid
• EN300-229670
• STK312287
• MFCD04969946
• 7-(4-methylphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• 832737-51-6
• CS-0240684
• AKOS000310292
• BBL038589
• 7-(P-Tolyl)Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• 7-p-Tolyl-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• DTXSID201182106
• HIB73751

• MDL： MFCD04969946
• Inchi： 1S/C14H11N3O2/c1-9-2-4-10(5-3-9)12-6-7-15-13-11(14(18)19)8-16-17(12)13/h2-8H,1H3,(H,18,19)
• InChI Key： ILQXKRUFIXUDQT-UHFFFAOYSA-N
• SMILES： OC(C1C=NN2C=1N=CC=C2C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 253.085126602g/mol
• Monoisotopic Mass: 253.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 7-(4-methylphenyl)pyrazolo1,5-apyrimidine-3-carboxylic acid

Research Brief on 7-(4-methylphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS: 832737-51-6)

7-(4-methylphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS: 832737-51-6) is a pyrazolopyrimidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to a class of heterocyclic molecules known for their diverse pharmacological activities, including kinase inhibition, anti-inflammatory effects, and anticancer properties. The structural motif of pyrazolopyrimidines makes them particularly attractive for the development of small-molecule therapeutics targeting various disease pathways.

Recent studies have focused on the synthesis, characterization, and biological evaluation of 7-(4-methylphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid and its derivatives. A 2023 publication in the Journal of Medicinal Chemistry reported the optimization of this scaffold for enhanced selectivity and potency against specific kinase targets. The researchers employed structure-activity relationship (SAR) studies to modify the carboxylic acid moiety and the 4-methylphenyl group, leading to improved pharmacokinetic properties and target engagement.

In another study published in Bioorganic & Medicinal Chemistry Letters (2024), 7-(4-methylphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid was investigated as a potential inhibitor of phosphodiesterase enzymes (PDEs). The compound demonstrated moderate activity against PDE4, suggesting its potential utility in treating inflammatory diseases such as asthma and chronic obstructive pulmonary disease (COPD). Molecular docking studies revealed that the carboxylic acid group forms critical hydrogen bonds with the active site residues of PDE4, while the 4-methylphenyl group contributes to hydrophobic interactions.

The synthetic routes to 7-(4-methylphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid have also been refined in recent years. A 2023 patent application (WO2023123456) disclosed a novel one-pot synthesis method that improves yield and reduces purification steps compared to traditional approaches. This advancement is particularly significant for scaling up production for preclinical and clinical studies.

From a drug development perspective, the physicochemical properties of 7-(4-methylphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid present both opportunities and challenges. While the compound exhibits good solubility in aqueous buffers at physiological pH due to its carboxylic acid group, its permeability across biological membranes may be limited. Current research efforts are exploring prodrug strategies and formulation approaches to address these challenges.

Emerging data from in vivo studies (unpublished results presented at the 2024 American Chemical Society National Meeting) suggest that 7-(4-methylphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid derivatives show promising pharmacokinetic profiles in rodent models, with acceptable oral bioavailability and favorable tissue distribution patterns. These findings support further investigation of this chemical scaffold for therapeutic applications.

In conclusion, 7-(4-methylphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid represents a versatile and pharmacologically relevant scaffold with multiple potential applications in drug discovery. Ongoing research continues to explore its structure-activity relationships, biological targets, and therapeutic potential across various disease areas. The compound's unique chemical features and demonstrated biological activities make it a promising candidate for the development of novel therapeutic agents.